Cas no 177721-97-0 (N-[(4-chlorophenyl)methyl]cyclobutanamine)

• Product Name: N-[(4-chlorophenyl)methyl]cyclobutanamine
• CAS No: 177721-97-0
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 139301
• PubChem ID: 11084771
• Update Time: 2025-04-19

N-[(4-chlorophenyl)methyl]cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-chloro-N-cyclobutyl-
• N-[(4-chlorophenyl)methyl]cyclobutanamine
• Benzenemethanamine,4-chloro-N-cyclobutyl
• N-Cyclobutyl-4-chlorobenzylamine
• Q915
• (4-CHLORO-BENZYL)-CYCLOBUTYL-AMINE
• DTXSID20454642
• F1967-9844
• AKOS011047850
• 177721-97-0

• Inchi： 1S/C11H14ClN/c12-10-6-4-9(5-7-10)8-13-11-2-1-3-11/h4-7,11,13H,1-3,8H2
• InChI Key： FFQPTSKQNZIDCJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC1CCC1

Computed Properties

• Exact Mass: 195.08100
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.37300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines